C3a Receptor Agonist
C3a Receptor Agonist
Complement 3a (C3a) receptor agonist binds the G protein-coupled C3a receptors (C3aRs) in the immune system complement pathway. Activation of C3aR prevents neutrophils from being mobilized in a model of intestinal ischemia-reperfusion injury. C3aRs are expressed on neural progenitor cells and immature neurons in adult mice. C3a stimulates differentiation of neural progenitor cells in vitro.
Brand Name:
Vulcanchem
CAS No.:
944997-60-8
VCID:
VC0163155
InChI:
InChI=1S/C27H35N3O2/c31-25(14-13-21-8-7-17-28-20-21)30-18-15-24(16-19-30)29-27(32)26(22-9-3-1-4-10-22)23-11-5-2-6-12-23/h1,3-4,7-10,17,20,23-24,26H,2,5-6,11-16,18-19H2,(H,29,32)
SMILES:
C1CCC(CC1)C(C2=CC=CC=C2)C(=O)NC3CCN(CC3)C(=O)CCC4=CN=CC=C4
Molecular Formula:
C27H35N3O2
Molecular Weight:
433.596
C3a Receptor Agonist
CAS No.: 944997-60-8
Reference Standards
VCID: VC0163155
Molecular Formula: C27H35N3O2
Molecular Weight: 433.596
| CAS No. | 944997-60-8 |
|---|---|
| Product Name | C3a Receptor Agonist |
| Molecular Formula | C27H35N3O2 |
| Molecular Weight | 433.596 |
| IUPAC Name | 2-cyclohexyl-2-phenyl-N-[1-(3-pyridin-3-ylpropanoyl)piperidin-4-yl]acetamide |
| Standard InChI | InChI=1S/C27H35N3O2/c31-25(14-13-21-8-7-17-28-20-21)30-18-15-24(16-19-30)29-27(32)26(22-9-3-1-4-10-22)23-11-5-2-6-12-23/h1,3-4,7-10,17,20,23-24,26H,2,5-6,11-16,18-19H2,(H,29,32) |
| Standard InChIKey | RMFOYNMWESQGBZ-UHFFFAOYSA-N |
| SMILES | C1CCC(CC1)C(C2=CC=CC=C2)C(=O)NC3CCN(CC3)C(=O)CCC4=CN=CC=C4 |
| Description | Complement 3a (C3a) receptor agonist binds the G protein-coupled C3a receptors (C3aRs) in the immune system complement pathway. Activation of C3aR prevents neutrophils from being mobilized in a model of intestinal ischemia-reperfusion injury. C3aRs are expressed on neural progenitor cells and immature neurons in adult mice. C3a stimulates differentiation of neural progenitor cells in vitro. |
| Synonyms | α-cyclohexyl-N-[1-[1-oxo-3-(3-pyridinyl)propyl]-4-piperidinyl]-benzeneacetamide |
| Reference | 1.Klos, A.,Wende, E.,Wareham, K.J., et al. International union of basic and clinical pharmacology. LXXXVII. Complement peptide C5a, C4a, and C3a receptors. Pharmacol. Rev. 65(1), 500-543 (2013). |
| PubChem Compound | 44430519 |
| Last Modified | Nov 12 2021 |
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